Organic cages are three-dimensional polycyclic compounds of great interest in the scientific community due to their unique features, which generally include simple synthesis based on the dynamic covalent chemistry strategies, structural tunability and high selectivity. In this feature article, we present the advances over the last ten years in the application of organic cages as chemosensors or components in chemosensing devices for the determination of analytes (pollutants, analytes of biological interest) in complex aqueous media including wine, fruit juice, urine. Details on the recent applications of organic cages as selective (back-)extractants or masking agents for potential applications in relevant separation processes, such as the plutonium and uranium recovery by extraction, are also provided. Over the last ten years, organic cages with permanent porosity in the liquid and solid states have been highly appreciated as porous materials able to discriminate molecules of different sizes. These features, combined with good solvent processability and film-forming tendency, have proved useful in the fabrication of membranes for gas separation, solvent nanofiltration and water remediation processes. An overview of the recent applications of organic cages in membrane separation technologies is given.

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Multifunctional metallacycles with solid-state emission are highly important in cancer therapy. Here, an aggregation-induced emission (AIE)-active metallacycle of DTPABT-MC-R is developed with efficient emission in the NIR region in the solid state (PLQYs = 4.92%). DTPABT-MC-R-based nanoparticles also display excellent photo-stability, and impressive photosensitive characteristics (ROS efficiency = 10.74%), finally leading to applications in cellular imaging and photodynamic therapy (PDT).

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A graphical abstract is available for this content

A carbonate intercalated magnesium aluminum layered double hydroxide is used as an anode material for lithium-ion batteries, displaying a maximum discharge specific capacity of 814 mA h g−1 at 200 mA g−1 in this work through utilizing the valence variation of Mg and the conversion between LiOH and LiH/Li2O.

An efficient olefin hydrosilylation protocol utilising Pt(II)–thioether-based pre-catalysts is reported. These simple and readily available complexes exhibit excellent catalytic performance and offer significant advantages over existing alternatives, enabling rapid and high conversions at ppm-level catalyst loadings.

The high unoccupied d band energy of FeS2 basically results in weak orbital coupling with water molecules, consequently leading to sluggish water dissociation kinetics. Herein, we demonstrate that the N-induced doping effect and phase transition engineering (FeS2 to N-Fe7S8) can downshift the unoccupied d orbitals and strengthen the interfacial orbital coupling to boost the water dissociation kinetics. The fabricated N-Fe7S8/carbon cloth (CC) displays superb hydrogen evolution reaction performance with a low overpotential (89 mV at 10 mA cm−2) and small Tafel slope (105 mV dec−1) under alkaline conditions. It is revealed that the electronic structure of Fe is modulated by N doping and phase transition. The downshifted d band energy can strengthen water adsorption and reduce the energy barrier of water dissociation. Our work provides a new strategy to modify metal sulfide electrocatalysts for electrochemical energy conversion.

We describe a robust one-pot cascade method for the synthesis of indole-3-carboxylic acids using isatins and DMSO via a one-carbon translocation involving in situ generation of α,β-unsaturated methylvinylsulfoxide followed by amide bond cleavage and ring closure. The methodology has been extended to afford anthranilic acid derivatives by tuning the reaction conditions in the presence of molecular oxygen. Importantly, easy access to commercially available drugs, including tropisetron, is demonstrated.

A microwave-assisted, highly chemoselective protocol has been developed for the transamidation of tert-butyloxycarbonyl (Boc) activated secondary carboxamides with amines. Under non-conventional microwave techniques, the reactions were achieved under catalyst, additive, promoter and solvent-free conditions. The transamidation of a structurally diverse set of amides and amines was accomplished in good to excellent yields. The salient features of the developed methodology include a simple operation, broad substrate scope, functional group tolerance, practicality, and the scalability.

Pluronic F127, P123 and cross-linked F127 diacrylate micelles are photochemically deoxygenating nanocapsules in which oxygen could be removed by photochemical reaction with a surfactant and efficient triplet–triplet annihilation photon upconversion (TTA-UC) can be achieved in air. The efficiency of TTA-UC under air is comparable to that under deoxygenated conditions.

In this communication we describe a helically chiral push–pull molecule named 9,10-dimethoxy-[7]helicene diimide, displaying fluorescence (FL) and circularly polarised luminescence (CPL) over nearly the entire visible spectrum dependent on solvent polarity. The synthesised molecule exhibits an unusual solvent polarity dependence of FL quantum yield and nonradiative rate constant, as well as remarkable gabs and glum values along with high configurational stability.

Herein, ammonium fluoride is reported as an additive within 1 M ZnSO4 aqueous electrolyte to improve zinc anodes. The as-formed electrostatic shielding layer and ZnF2-rich solid-state interphase layer can jointly inhibit side reactions and dendrite growth. Consequently, symmetric Zn‖Zn cells, asymmetric Zn‖Cu cells and Zn‖MnO2 cells with the additives present dramatically enhanced performance in comparison to the ones with pure ZnSO4 electrolyte counterparts. This work proposes a facile but effective method to achieve highly reversible zinc anodes.

A novel copolymer containing zwitterionic and methylsulfinyl structures was developed, which enhanced cryoprotective efficacy by enabling intracellular cytoplasmic permeation without relying on mediated endocytosis and diffused out of the cells within approximately 30 min, making it more advantageous than polymeric nanoparticles for the transport of membrane-impermeable cryoprotectants such as trehalose.

We design single-atom Cu anchored on Mo2C (Cu1/Mo2C) as an effective electrocatalyst towards electrochemical nitrite reduction to ammonia (NO2RR), exhibiting an NH3-faradaic efficiency of 91.5% with a corresponding NH3 yield rate of 472.9 μmol h−1 cm−2 at −0.6 V vs. RHE. Theoretical computations unravel that single-atomic Cu couples with the surface Mo atom of Mo2C to enable the construction of Cu–Mo dual-active centers, which can synergistically activate NO2− and minimize the NO2−-to-NH3 reaction energy barrier, whilst suppressing the competing hydrogen evolution reaction.

A simple direct-mixing method was proposed to use a union of silica particles and amino-capped silicone oil (diNH2-PDMS) as stabilizers to form bicontinuous emulsion gels (bijels) in wide mixing proportions of silica particle/diNH2-PDMS and oil/water with a tunable channel size of the spatial continuity, which was verified by the three-dimensional reconstruction viewer and curvature analysis. By direct polymerization of the oil phase as a template, solid materials were obtained with interconnected structures.

Through the braidability of cotton fiber and the richness of surface functional groups, cotton fiber can be woven into any shape, and catalytically active centers can be stably anchored on the fibers. During the electrocatalytic overall water splitting (OWS) process, catalyst shedding and activity reduction can be effectively avoided.

Tacticity is critical to polymer properties. The influence of solvent on tacticity in the catalytic synthesis of cyclic polynorbornene (c-PNB) is reported. In toluene cis,syndiotactic c-PNB forms; in THF, cis,syn/iso c-PNB forms.

Notably, spinel Li2CuTi3O8 with higher theoretical capacity inherits the characteristics of Li4Ti5O12, which is a promising anode material for lithium ion batteries with high energy density. However, the reversible migration of Cu2+ in Li2CuTi3O8 during the discharge process limits the diffusion of Li+, resulting in poor electrochemical performance. Space confinement is a desirable successful strategy to reduce the size of electroactive materials in return for getting improved kinetics and capacity for secondary ion batteries. Here, we develop a strategy by controlling the precursor of Li2CuTi3O8 in the walls of sulfonated polymer nanotubes, and the highly crosslinked copolymer network in the process of pyrolysis caused strong space confinement for the nanoparticles, which effectively prevented the agglomeration of Li2CuTi3O8 during the calcination process. The hybrid porous nanotubes consisting of Li2CuTi3O8 nanoparticles (5–50 nm) embedded in carbon nanotubes exhibit superior performance (402.8 mA h g−1 at 0.2 A g−1, 101 mA h g−1 at 10 A g−1 after 1000 cycles). This work provides a rapid and durable Li2CuTi3O8 electrochemistry, holding great promise in developing a practically viable Li2CuTi3O8 anode and enlightening material engineering in related energy storage and conversion areas.

Cerenkov radiation from radiopharmaceuticals (18F-FDG) serves as an internal light source to excite UV-responsive silicon nanocrystals for near-infrared luminescence imaging that offers deeper tissue penetration and high signal-to-noise ratio.